Cas no 2228496-49-7 (3,4-difluoro-2-methoxyphenyl sulfamate)

• Product Name: 3,4-difluoro-2-methoxyphenyl sulfamate
• CAS No: 2228496-49-7
• MF: C₇H₇F₂NO₄S
• MW: 239.19658780098
• CID: 6499535
• PubChem ID: 165678617
• Update Time: 2025-07-24

3,4-difluoro-2-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-2-methoxyphenyl sulfamate
• 2228496-49-7
• EN300-1989601

• Inchi： 1S/C7H7F2NO4S/c1-13-7-5(14-15(10,11)12)3-2-4(8)6(7)9/h2-3H,1H3,(H2,10,11,12)
• InChI Key： MPUNQOUAJYKUAQ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C=1OC)F)F

Computed Properties

• Exact Mass: 239.00638520g/mol
• Monoisotopic Mass: 239.00638520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 3,4-difluoro-2-methoxyphenyl sulfamate

Introduction to 3,4-difluoro-2-methoxyphenyl sulfamate (CAS No. 2228496-49-7)

3,4-difluoro-2-methoxyphenyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2228496-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfamates, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 3,4-difluoro-2-methoxyphenyl sulfamate, particularly the presence of fluorine atoms and a methoxy group, contribute to its unique chemical properties and potential therapeutic applications.

The significance of fluorine substitution in pharmaceutical compounds cannot be overstated. Fluorine atoms introduce electronic and steric effects that can modulate the bioavailability, metabolic stability, and binding affinity of a molecule. In the case of 3,4-difluoro-2-methoxyphenyl sulfamate, the two fluorine atoms at the 3rd and 4th positions relative to the aromatic ring enhance its lipophilicity and interact favorably with biological targets. This makes it a promising candidate for further exploration in drug design.

The methoxy group at the 2nd position adds another layer of complexity to the molecule's behavior. Methoxy groups are often involved in hydrogen bonding interactions and can influence the molecule's solubility and binding properties. The combination of these functional groups in 3,4-difluoro-2-methoxyphenyl sulfamate suggests potential applications in the development of novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3,4-difluoro-2-methoxyphenyl sulfamate with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. Studies have shown that sulfamates derived from fluoro-substituted aromatic rings exhibit promising anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of fluorine and methoxy groups in 3,4-difluoro-2-methoxyphenyl sulfamate may contribute to its unique pharmacological profile.

In vitro studies have begun to explore the interactions between 3,4-difluoro-2-methoxyphenyl sulfamate and various biological targets. Initial results indicate that this compound may interact with enzymes and receptors involved in inflammation and cell proliferation. These findings are particularly intriguing given the growing interest in developing targeted therapies for chronic inflammatory diseases and cancers. The sulfamate moiety is known to disrupt enzyme active sites, potentially leading to inhibitory effects on key metabolic pathways.

The role of fluorine in enhancing metabolic stability is another critical aspect of 3,4-difluoro-2-methoxyphenyl sulfamate. Many drug candidates fail due to rapid metabolism or degradation by enzymatic processes. The presence of fluorine can protect a molecule from such degradation, thereby increasing its bioavailability and therapeutic efficacy. This property makes 3,4-difluoro-2-methoxyphenyl sulfamate an attractive candidate for further investigation.

Furthermore, the methoxy group can influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets. This feature is particularly important in designing molecules that require specific binding affinities or selectivity profiles. The combination of these structural elements in 3,4-difluoro-2-methoxyphenyl sulfamate suggests a multifaceted approach to drug design.

Current research is also exploring synthetic methodologies for producing derivatives of 3,4-difluoro-2-methoxyphenyl sulfamate with enhanced biological activity. Advances in synthetic chemistry have made it possible to modify specific functional groups while maintaining overall structural integrity. This flexibility allows researchers to fine-tune the properties of the compound for optimal therapeutic effects.

The potential applications of 3,4-difluoro-2-methoxyphenyl sulfamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science and agrochemical research. For instance, fluorinated sulfamates have been investigated for their role as intermediates in polymer synthesis and as additives that improve crop protection agents.

In conclusion, 3,4-difluoro-2-methoxyphenyl sulfamate (CAS No. 2228496-49-7) represents a fascinating compound with significant potential in pharmaceutical research. Its structural features, including fluoro and methoxy substituents, contribute to its unique chemical behavior and biological activity. Ongoing studies aim to fully elucidate its therapeutic potential and develop novel derivatives for various medical applications.